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Introduction

Dihydrofolate reductase (DHFR) is a critical enzyme in the folate metabolic pathway, catalyzing
the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate and its derivatives are
essential cofactors for the synthesis of purines and thymidylate, which are vital for DNA
replication and cell proliferation.[1] Inhibition of DHFR disrupts these processes, leading to cell
cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells. This makes
DHFR an attractive target for anticancer drug development.

DHFRI-X is a novel, potent, and selective small molecule inhibitor of human DHFR. These
application notes provide detailed protocols for the in vivo evaluation of DHFRI-X in preclinical
animal models, focusing on pharmacokinetics, toxicity, and efficacy in tumor xenograft models.
The provided methodologies are based on established principles for in vivo drug testing and
data from studies with the well-characterized DHFR inhibitor, methotrexate, which serves as a
relevant proxy.

Mechanism of Action

DHFRI-X, like other DHFR inhibitors, competitively binds to the active site of the DHFR
enzyme. This binding prevents the conversion of dihydrofolate to tetrahydrofolate, leading to a
depletion of intracellular tetrahydrofolate pools. The subsequent disruption of purine and
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thymidylate synthesis inhibits DNA replication and repair, ultimately inducing cell death in
rapidly proliferating cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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